1-(4-Chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]cyclobutanecarboxamide

• Molecular Formula: C20H22ClNO2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]cyclobutane-1-carboxamide
• InChI: InChI=1S/C20H22ClNO2/c1-24-18-9-3-15(4-10-18)11-14-22-19(23)20(12-2-13-20)16-5-7-17(21)8-6-16/h3-10H,2,11-14H2,1H3,(H,22,23)
• InChI Key: LITBRHPGJDWUNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2(CCC2)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C20H22ClNO2 and its molecular weight is 343.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Chlorophenyl)cyclobutanecarboxylic acid (6.63 g, 31.492 mmol) and 2-(4-methoxyphenyl)ethanamine (5.00 g, 33.067 mmol) were treated with dichloromethane (470 mL). The suspension was cooled to 3° C. and N,N-dimethylpyridin-4-amine (4.04 g, 33.1 mmol) and N-[3-(dimethylamino)propyl]-N′-ethylcarbodiimide hydrochloride (6.35 g, 33.1 mmol) were added. The reaction mixture was allowed to warm to room temperature and was stirred over night. The reaction mixture was washed successively with 2N hydrochloric acid (2×) and water (2×). The organic layer was dried (MgSO4) and concentrated in vacuo. The crude product was purified by flash-chromatography (silica, dichloromethane:methanol=9:1) to give a pale yellow solid. Yield: 10.58 g (30.8 mmol, 98%).